Cas no 1227602-08-5 (2,5-Difluoropyridine-4-carbaldehyde)

2,5-Difluoropyridine-4-carbaldehyde is a fluorinated pyridine derivative featuring an aldehyde functional group at the 4-position and fluorine substituents at the 2- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its electron-withdrawing fluorine atoms enhance reactivity and influence molecular properties. The aldehyde group enables further functionalization through condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precision synthesis. The fluorine substituents also contribute to improved metabolic stability and bioavailability in drug development. Proper handling under inert conditions is recommended due to the aldehyde's sensitivity.

2,5-Difluoropyridine-4-carbaldehyde structure

1227602-08-5 structure

Product Name:2,5-Difluoropyridine-4-carbaldehyde

CAS No:1227602-08-5

MF:C₆H₃F₂NO

MW:143.090928316116

MDL:MFCD12756646

CID:2854362

PubChem ID:53485462

Update Time:2025-05-21

2,5-Difluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoropyridine-4-carbaldehyde
- AKOS024048680
- DTXSID10704623
- DTXCID40655371
- DB-083250
- 1227602-08-5
- CS-0239412
- 2,5-Difluoro-pyridine-4-carbaldehyde
- EN300-212043
- 820-388-2
- CZB60208
- FS-5631
- 2,5-Difluoroisonicotinaldehyde
- SCHEMBL24086588
- SB54593
- MFCD12756646
- MDL： MFCD12756646
- Inchi： 1S/C6H3F2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-3H
- InChI Key： HUMJWNNWHYZFCE-UHFFFAOYSA-N
- SMILES： FC1C=NC(=CC=1C=O)F

Computed Properties

Exact Mass: 143.01827004Da
Monoisotopic Mass: 143.01827004Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 201.8±35.0 °C at 760 mmHg
Flash Point: 75.9±25.9 °C
Vapor Pressure: 0.3±0.4 mmHg at 25°C

2,5-Difluoropyridine-4-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,5-Difluoropyridine-4-carbaldehyde Pricemore >>

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